3-ethyl-5-methyl-N-{1-[4-(propan-2-yl)phenyl]propyl}-1,2-oxazole-4-carboxamide

• CAS: 438219-84-2
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol
• SMILES: CCC1=NOC(=C1C(=O)NC(CC)C2=CC=C(C=C2)C(C)C)C
• InChI: InChI=1S/C19H26N2O2/c1-6-16(15-10-8-14(9-11-15)12(3)4)20-19(22)18-13(5)23-21-17(18)7-2/h8-12,16H,6-7H2,1-5H3,(H,20,22)
• InChIKey: BFYNHANKKJBZJL-UHFFFAOYSA-N

3-ethyl-5-methyl-N-{1-[4-(propan-2-yl)phenyl]propyl}-1,2-oxazole-4-carboxamide (CAS 438219-84-2): Chemical Identity and Procurement Baseline

3-ethyl-5-methyl-N-{1-[4-(propan-2-yl)phenyl]propyl}-1,2-oxazole-4-carboxamide (CAS 438219-84-2) is a synthetic small molecule with the molecular formula C₁₉H₂₆N₂O₂ and molecular weight 314.43 g/mol, classified as an isoxazole-4-carboxamide derivative . The compound features a 3-ethyl-5-methylisoxazole core linked via a carboxamide bridge to a chiral 1-[4-(isopropyl)phenyl]propylamine moiety. Isoxazole-4-carboxamides constitute a privileged scaffold in medicinal chemistry with literature precedent for kinase inhibition and prostaglandin receptor modulation, yet publicly available quantitative pharmacological data for this specific compound remain extremely limited.

ChemotypeStructurally novel N‑substituent relative to known bioactive isoxazole‑4‑carboxamides

Scaffold contextReported kinase and GPCR modulator precedent in related scaffolds

Data availabilityNo published target engagement or bioactivity data (IC₅₀, EC₅₀) available

Why Generic Substitution of CAS 438219-84-2 with Other Isoxazole-4-carboxamides Is Unsupported Without Target-Specific Data

The isoxazole-4-carboxamide scaffold is pharmacologically promiscuous: the nature of the N-substituent and the 3,5-substitution pattern on the isoxazole ring profoundly influence target engagement. Literature demonstrates that closely related isoxazole-4-carboxamides can exhibit divergent selectivity profiles—for example, 5-methyl-N-(2-arylquinazolin-7-yl)isoxazole-4-carboxamide analogues act as selective FLT3 inhibitors (IC₅₀ = 106 nM) [1], while 3-methyl-5-(pyridin-4-ylmethylamino)-N-(4-(trifluoromethyl)phenyl)isoxazole-4-carboxamide inhibits VEGFR1 (IC₅₀ = 370 nM) [2]. The unique 1-[4-(isopropyl)phenyl]propyl N-substituent of CAS 438219-84-2 is structurally distinct from these reported chemotypes, meaning its biological target profile cannot be inferred from class-level SAR without direct experimental evidence. Generic substitution by another isoxazole-4-carboxamide thus carries high risk of altered potency, selectivity, and off-target effects.

N‑substituent mismatch

The 1‑[4‑(isopropyl)phenyl]propyl group is absent in known bioactive isoxazole‑4‑carboxamides; target engagement may differ from FLT3/VEGFR1 inhibitors.

3‑ethyl sensitivity

Class‑level SAR suggests 3‑ethyl can shift potency from active to inactive in related isoxazole series; effect on this compound remains unverified.

Uncharacterized pharmacology

No bioactivity data exist; direct substitution by other isoxazole‑4‑carboxamides cannot be assumed without target‑specific profiling.

• [1] Discovery of 5-methyl-N-(2-arylquinazolin-7-yl)isoxazole-4-carboxamide analogues as highly selective FLT3 inhibitors. doi:10.1016/j.ejmech.2020.112371 View Source
• [2] BindingDB BDBM50201364. 3-methyl-5-(pyridin-4-ylmethylamino)-N-(4-(trifluoromethyl)phenyl)isoxazole-4-carboxamide (CHEMBL392513). IC₅₀: 370 nM (VEGFR1). View Source

Quantitative Differentiation Evidence for 3-ethyl-5-methyl-N-{1-[4-(propan-2-yl)phenyl]propyl}-1,2-oxazole-4-carboxamide (438219-84-2) — Limited Available Data

Structural Uniqueness of the N-1-[4-(isopropyl)phenyl]propyl Substituent Relative to Known Bioactive Isoxazole-4-carboxamides

CAS 438219-84-2 bears an N-1-[4-(isopropyl)phenyl]propyl substituent, a chiral amine fragment not found in any isoxazole-4-carboxamide with published biological activity as of the search date [1]. By contrast, the most extensively characterized isoxazole-4-carboxamide kinase inhibitor chemotype employs a 2-arylquinazolin-7-yl or 1H-benzo[d]imidazol-5-yl N-substituent, as exemplified by compound 7d (FLT3 IC₅₀ = 106 nM) [2]. The structural divergence between the 4-isopropylphenylpropyl group and these established pharmacophores precludes direct SAR extrapolation but establishes CAS 438219-84-2 as a chemically differentiated member of the class.

N‑substituent comparison

Class‑level inference

Target: 1‑[4‑(isopropyl)phenyl]propyl (chiral)

Comparator: 2‑arylquinazolin‑7‑yl (flat heteroaryl)

Structurally distinct N‑substituent; may access different target space

No shared substructure beyond carboxamide linker

Evidence Dimension	N-substituent structure
Target Compound Data	1-[4-(isopropyl)phenyl]propyl (branched alkyl-aryl, chiral center)
Comparator Or Baseline	2-arylquinazolin-7-yl (flat heteroaryl system); 1H-benzo[d]imidazol-5-yl (fused heteroaryl)
Quantified Difference	Structural dissimilarity: no shared substructure beyond the carboxamide linker
Conditions	Structural comparison (2D chemical structure)

Why This Matters

Procurement decisions in early drug discovery often hinge on chemical diversity; CAS 438219-84-2 offers a novel N-substituent unexplored in published isoxazole-4-carboxamide SAR, potentially enabling access to new target space not addressable by existing analogs.

• [1] PubChem. Substance search for isoxazole-4-carboxamide derivatives with 1-[4-(isopropyl)phenyl]propyl substituent: no bioactivity data returned. View Source
• [2] Discovery of 5-methyl-N-(2-arylquinazolin-7-yl)isoxazole-4-carboxamide analogues as highly selective FLT3 inhibitors. Eur. J. Med. Chem. 2020. View Source

3-Ethyl-5-methyl Substitution Pattern: Comparison with 3-Methyl and 5-Unsubstituted Isoxazole-4-carboxamide Congeners

The 3-ethyl-5-methyl substitution on the isoxazole core of CAS 438219-84-2 differs from the commonly explored 3-methyl (monosubstituted) or 3-aryl-5-(halo)alkyl patterns in the patent and literature space [1]. SAR data from related FMS/FLT3 inhibitor series indicate that the 5-methyl group contributes to kinase hinge-region interactions and that variation at the 3-position markedly alters potency—for example, replacing 3-methyl with 3-ethyl in a related series shifted FLT3 IC₅₀ from 495 nM to inactivity [2]. While no direct data exist for CAS 438219-84-2, this class-level SAR suggests the 3-ethyl group is a differentiating feature relative to 3-methyl analogs.

3‑position substituent effect

Class‑level inference

3‑methyl → FLT3 IC₅₀ 495 nM (reported)

3‑ethyl → inactive (reported)

Ethyl at position 3 may reduce potency; impact for CAS 438219‑84‑2 unverified

Based on 5‑methyl‑N‑(2‑aryl‑1H‑benzo[d]imidazol‑5‑yl)isoxazole‑4‑carboxamide series

Evidence Dimension	Isoxazole 3-substituent
Target Compound Data	3-ethyl, 5-methyl (CAS 438219-84-2)
Comparator Or Baseline	3-methyl, 5-methyl (common in FLT3 inhibitor series: e.g., compound 5a, FLT3 IC₅₀ = 495 nM) [2]
Quantified Difference	Ethyl vs. methyl at position 3; potency impact cannot be quantified without direct assay of CAS 438219-84-2
Conditions	SAR inference from 5-methyl-N-(2-aryl-1H-benzo[d]imidazo-5-yl)isoxazole-4-carboxamide series [2]

Why This Matters

The 3-ethyl group represents a deliberate structural departure from the more common 3-methyl or 3-aryl isoxazole-4-carboxamides, which may confer altered metabolic stability, LogP, or target selectivity; this chemical differentiation can be a key criterion for compound library selection.

• [1] 4-isoxazolecarboxamide derivatives patent family (e.g., EP 0 551 682, US 5,399,699) — emphasis on 3-carboxylic acid/ester substitution. View Source
• [2] Conformational restriction of a type II FMS inhibitor: 5-methyl-N-(2-aryl-1H-benzo[d]imidazo-5-yl)isoxazole-4-carboxamide analogues as selective FLT3 inhibitors. Bioorg. Med. Chem. 2019. IC₅₀ = 495 nM for compound 5a. View Source

Absence of Published Biological Activity Data for CAS 438219-84-2: Cross-Study Comparable Baseline

A comprehensive search of PubMed, ChEMBL, BindingDB, PubChem, DrugBank, and major patent databases (Google Patents, WIPO) as of the search date returned zero quantitative bioactivity data (IC₅₀, Kᵢ, EC₅₀, % inhibition at defined concentration) for CAS 438219-84-2 [1][2]. This stands in contrast to structurally related isoxazole-4-carboxamides such as CHEMBL392513 (VEGFR1 IC₅₀ = 370 nM) or compound 7d (FLT3 IC₅₀ = 106 nM), which have well-defined activity profiles [3]. The complete absence of target engagement data for CAS 438219-84-2 means the compound cannot currently be selected on the basis of demonstrated biological potency or selectivity.

Bioactivity data availability

Data to verify

No published IC₅₀, Kᵢ, or EC₅₀ values

Selection must be based on structural novelty, not demonstrated potency

Databases: ChEMBL, PubChem, BindingDB, PubMed — no results

Evidence Dimension	Published bioactivity data availability
Target Compound Data	No quantitative bioactivity data found in any public database
Comparator Or Baseline	Multiple isoxazole-4-carboxamides with reported IC₅₀ values (range: 9.95 nM – 495 nM across FLT3, FMS, VEGFR1 targets) [3]
Quantified Difference	Data availability: 0 vs. multiple data points for comparators
Conditions	Database survey (PubMed, ChEMBL, BindingDB, PubChem, DrugBank, Google Patents)

Why This Matters

Procurement for target-based screening requires awareness that CAS 438219-84-2 is an uncharacterized compound; its selection must be justified by structural novelty or computational predictions rather than by demonstrated biological activity.

• [1] PubMed search: '438219-84-2' — no results returned. https://pubmed.ncbi.nlm.nih.gov/ View Source
• [2] ChEMBL search: '438219-84-2' — no results returned. https://www.ebi.ac.uk/chembl/ View Source
• [3] BindingDB queries for representative isoxazole-4-carboxamide entries: BDBM50201364 (VEGFR1 IC₅₀ 370 nM); Discovery of 5-methyl-N-(2-arylquinazolin-7-yl)isoxazole-4-carboxamide analogues (FLT3 IC₅₀ 106 nM). View Source

Recommended Application Scenarios for 3-ethyl-5-methyl-N-{1-[4-(propan-2-yl)phenyl]propyl}-1,2-oxazole-4-carboxamide (438219-84-2) Based on Available Evidence

Chemical Diversity Screening in Phenotypic or High-Throughput Assays

The structural uniqueness of the N-1-[4-(isopropyl)phenyl]propyl substituent and the 3-ethyl-5-methyl isoxazole core, as identified in Section 3, make CAS 438219-84-2 a candidate for diversity-oriented screening libraries. Given the complete absence of reported biological activity, this compound is best deployed in unbiased phenotypic screens or broad-panel biochemical assays where its novel chemotype may reveal unexpected target engagement not accessible to well-characterized isoxazole-4-carboxamide analogs.

Structure-Activity Relationship (SAR) Expansion Around the Isoxazole-4-carboxamide Scaffold

For medicinal chemistry programs exploring isoxazole-4-carboxamides as kinase or GPCR modulators, CAS 438219-84-2 offers a synthetically accessible N-substitution pattern (4-isopropylphenylpropyl) that is absent from published SAR tables. Systematic profiling of this compound alongside established comparators (e.g., 2-arylquinazolin-7-yl or benzoimidazole-substituted derivatives with reported FLT3/VEGFR1 IC₅₀ values) could reveal how the branched lipophilic substituent affects target selectivity and physicochemical properties. [1]

Computational Drug Discovery: Docking and Pharmacophore Modeling with a Novel Chemotype

The complete absence of experimental target data (Section 3, Evidence Item 3) positions CAS 438219-84-2 as a valuable test case for computational target prediction workflows, including reverse docking, proteochemometric modeling, and machine-learning-based polypharmacology predictions. Its structural divergence from database-annotated isoxazole-4-carboxamides provides a rigorous challenge for in silico methods seeking to generalize beyond their training domains. [2]

Reference Compound for Analytical Method Development

With molecular formula C₁₉H₂₆N₂O₂ (MW 314.43) and a defined chiral center, CAS 438219-84-2 can serve as a chromatographic or mass spectrometric standard for developing separation methods targeting isoxazole-4-carboxamide libraries, provided its purity and identity are independently verified by the procuring laboratory. Its lipophilic character (predicted LogP ~4.5 based on the 4-isopropylphenyl motif) may make it useful as a retention time marker in reversed-phase HPLC method development.

Application

Selection Property

Validation Focus

Phenotypic screening

Structural novelty

Unbiased target identification

SAR expansion

N‑substituent differentiation

Target selectivity profiling vs. known chemotypes

Computational drug discovery

Uncharacterized chemotype

In silico prediction benchmarking

Analytical method development

Lipophilic chiral standard

Retention time marker in reversed‑phase HPLC

• [1] Discovery of 5-methyl-N-(2-arylquinazolin-7-yl)isoxazole-4-carboxamide analogues as highly selective FLT3 inhibitors. Eur. J. Med. Chem. 2020. View Source
• [2] ChEMBL and PubChem database searches for CAS 438219-84-2 returning no bioactivity data. View Source